N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide
Overview
Description
N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide, also known as PYNH, is a synthetic compound with potential pharmacological properties. It is a hydrazide derivative of naphthalene sulfonamide that has been synthesized and evaluated for its biological activity. PYNH has been shown to have potential as an anti-cancer agent, as well as other therapeutic applications.
Mechanism of Action
The exact mechanism of action of N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as topoisomerase II and HDAC. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, as well as induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory activity and may have potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
One advantage of N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound also has potential as an anti-inflammatory agent and may have neuroprotective properties. However, one limitation of this compound is its limited solubility, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide. One area of research could be the development of more soluble derivatives of this compound, which may increase its bioavailability and efficacy. Another area of research could be the study of this compound in combination with other anti-cancer agents, to determine if it has synergistic effects. Additionally, further studies could be conducted to determine the exact mechanism of action of this compound, which may help to elucidate its therapeutic potential.
Scientific Research Applications
N'-[phenyl(2-pyridinyl)methylene]-2-naphthalenesulfonohydrazide has been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the activity of certain enzymes.
properties
IUPAC Name |
N-[(Z)-[phenyl(pyridin-2-yl)methylidene]amino]naphthalene-2-sulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2S/c26-28(27,20-14-13-17-8-4-5-11-19(17)16-20)25-24-22(18-9-2-1-3-10-18)21-12-6-7-15-23-21/h1-16,25H/b24-22- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZNIYVZMKCDAQO-GYHWCHFESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NNS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/NS(=O)(=O)C2=CC3=CC=CC=C3C=C2)/C4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.